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Compound of Interest

Compound Name: TMDJ-035

Cat. No.: B12383882 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

TMDJ-035 is a potent and selective inhibitor of the Ryanodine Receptor 2 (RyR2), a calcium

release channel predominantly located on the sarcoplasmic reticulum membrane of cardiac

muscle cells.[1] By selectively targeting RyR2, TMDJ-035 has been shown to suppress

abnormal Ca2+ waves and transients in cardiomyocytes, making it a valuable research tool for

studying RyR2 channel gating mechanisms and a potential therapeutic candidate for cardiac

arrhythmias associated with RyR2 overactivation.[1][2][3] This document provides detailed

protocols for the preparation of TMDJ-035 stock solutions for both in vitro and in vivo

applications.

Chemical Properties
A summary of the key chemical properties of TMDJ-035 is provided in the table below.
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Property Value

Molecular Weight 347.29 g/mol

Molecular Formula C₁₆H₁₂F₃N₅O

CAS Number 2681302-83-8

Appearance White to off-white solid

Purity >98% (HPLC)

Mechanism of Action Selective RyR2 inhibitor

EC₅₀ 13 nM for RyR2

Solubility Data
The solubility of TMDJ-035 in common laboratory solvents is critical for the preparation of stock

solutions.

Solvent Solubility Notes

DMSO ≥ 100 mg/mL (287.94 mM)

Ultrasonic treatment may be

required to achieve full

dissolution.[3]

Use of newly opened,

hygroscopic DMSO is

recommended for best results.

[3]

Corn oil
Used as a vehicle for in vivo

studies.

A 25.0 mg/mL DMSO stock is

diluted into corn oil.[2]

Experimental Protocols
Preparation of High-Concentration DMSO Stock Solution
(100 mg/mL) for In Vitro Use
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This protocol describes the preparation of a high-concentration stock solution of TMDJ-035 in

dimethyl sulfoxide (DMSO), suitable for subsequent dilution in aqueous buffers or cell culture

media for in vitro experiments.

Materials:

TMDJ-035 powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath

Procedure:

Weighing: Accurately weigh the desired amount of TMDJ-035 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 100 mg/mL solution, weigh 100 mg

of TMDJ-035.

Solvent Addition: Add the appropriate volume of sterile DMSO to the tube. For a 100 mg/mL

solution, add 1 mL of DMSO.

Dissolution:

Vortex the tube vigorously for 1-2 minutes to initiate dissolution.

If the compound does not fully dissolve, place the tube in an ultrasonic bath for 5-10

minutes, or until the solution is clear.[3]

Sterilization (Optional): If required for your specific application, the stock solution can be

filter-sterilized using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.
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Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[3]

Preparation of Working Solutions for In Vitro Assays
Procedure:

Thaw a single aliquot of the high-concentration DMSO stock solution at room temperature.

Perform serial dilutions of the stock solution into the appropriate aqueous buffer or cell

culture medium to achieve the desired final concentration for your experiment.

Note: It is recommended to prepare working solutions fresh for each experiment.

Preparation of TMDJ-035 Formulation for In Vivo
Administration
This protocol outlines the preparation of a TMDJ-035 formulation in a corn oil vehicle, suitable

for in vivo studies.[2]

Materials:

TMDJ-035 DMSO stock solution (e.g., 25.0 mg/mL)

Sterile corn oil

Sterile tubes

Vortex mixer

Procedure:

Prepare a DMSO stock solution of TMDJ-035 at a concentration of 25.0 mg/mL following the

protocol for high-concentration DMSO stock solution.

In a sterile tube, add the required volume of the TMDJ-035 DMSO stock solution.

Add the appropriate volume of sterile corn oil to achieve the final desired concentration. For

example, to prepare 1 mL of a 2.5 mg/mL working solution, add 100 µL of the 25.0 mg/mL

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.medchemexpress.com/tmdj-035.html
https://www.benchchem.com/product/b12383882?utm_src=pdf-body
https://www.benchchem.com/product/b12383882?utm_src=pdf-body
https://www.medchemexpress.com/tmdj-035.html?locale=es-ES
https://www.benchchem.com/product/b12383882?utm_src=pdf-body
https://www.benchchem.com/product/b12383882?utm_src=pdf-body
https://www.benchchem.com/product/b12383882?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


DMSO stock solution to 900 µL of corn oil.[2]

Vortex the mixture thoroughly to ensure a uniform suspension.

Note: It is recommended to prepare this formulation fresh on the day of use.[3] If the

continuous dosing period is expected to be long, the stability of this formulation should be

carefully considered.[2]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of TMDJ-035 and a typical

experimental workflow for its use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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